Rubidium fluoride

• IUPAC Name: rubidium(1+);fluoride
• InChI: InChI=1S/FH.Rb/h1H;/q;+1/p-1
• InChI Key: AHLATJUETSFVIM-UHFFFAOYSA-M
• Canonical SMILES: [F-].[Rb+]
• Molecular Formula: FRb
• DSSTOX Substance ID: DTXSID7065463
• Molecular Weight: 104.466 g/mol
• Physical Description: White hygroscopic chunks; [Alfa Aesar MSDS]
• CAS RN: 13446-74-7

Description

Rubidium fluoride (RbF) is a chemical compound with diverse applications in chemistry and material science due to its unique properties. It is an alkali metal fluoride, characterized by its high reactivity and ability to form compounds with various elements, particularly metals and nonmetals.

Synthesis Analysis

The synthesis of this compound can involve multiple methods. Notably, one approach includes the hydrothermal synthesis, where rubidium cations react with fluoride sources under specific conditions. For example, rubidium thorium fluorides have been synthesized hydrothermally, showcasing the versatility of rubidium in forming complex fluoride compounds under such conditions (Underwood et al., 2011).

Molecular Structure Analysis

The molecular structure of this compound and its derivatives is fascinating. For instance, new cesium and rubidium thorium fluorides present novel structures with varying coordination environments, reflecting the influence of rubidium ions on the molecular architecture (Underwood et al., 2011). Additionally, rubidium fluorooxoborate compounds exhibit unique chains and functionalized units, indicating the structural diversity achievable with this compound (Lu et al., 2020).

Chemical Reactions and Properties

This compound participates in various chemical reactions, forming complex compounds. The synthesis of bimetallic hybrid crystals featuring rubidium and alkaline-earth metal pairs exemplifies its reactivity and the formation of mixed-metal fluorides (Szlag et al., 2019). This demonstrates the potential of this compound in facilitating the formation of novel materials with unique properties.

Physical Properties Analysis

The physical properties of this compound derivatives, such as rubidium fluorooxoborates, are notable for their large birefringence and deep-UV cutoff edge, highlighting the material's potential in optical applications (Lu et al., 2020).

Chemical Properties Analysis

On the chemical properties front, the interaction between rubidium ions and fluoride sources leads to the formation of compounds with significant chemical diversity and utility. The hydrothermal synthesis conditions, concentration of alkali fluoride mineralizer solution, and the ratio of alkali ions to other elements in the system play critical roles in determining the final products' chemical properties (Underwood et al., 2011).

Scientific Research Applications

• Toxicity Assessment in Biological Systems : Rubidium compounds, including rubidium fluoride, were evaluated for renal and hepatic toxicities. This study found that rubidium shows different biological effects depending on the counter anion, with anhydrous this compound indicating renal and hepatic toxicities attributed to fluoride (Usuda et al., 2014).

• Surface Work Function Reduction in Polycrystalline Diamond : Research demonstrated that the deposition of ultra-thin this compound layers on polycrystalline diamond surfaces significantly reduces the work function, a property important in semiconductor technologies (Wong et al., 1999).

• Hydrothermal Synthesis in Chemistry : this compound was used in the hydrothermal synthesis of new cesium and rubidium thorium fluorides, indicating its role in creating novel chemical compounds (Underwood et al., 2011).

• In Thin-Film Solar Cell Technology : RbF's role in improving the efficiency of Cu(In,Ga)Se2 thin-film solar cells has been significant. A study showed that this compound post-deposition treatment led to increased efficiency, reaching a record 22.6% (Vilalta‐Clemente et al., 2018).

• Analysis of Magnetic Materials : Analytical methods for determining rubidium in magnetic materials involved the use of this compound, highlighting its importance in analytical chemistry (Funke & Kleinert, 2015).

• In Polymer Solar Cells : this compound was employed as a cathode interfacial layer in inverted polymer solar cells, demonstrating a novel application in photovoltaic technologies (Lin et al., 2016).

Safety and Hazards

Rubidium fluoride is classified as toxic if swallowed, in contact with skin, or if inhaled. It is also suspected of causing cancer. Safety measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, using personal protective equipment, ensuring adequate ventilation, and storing locked up.

Future Directions

While the future directions of rubidium fluoride are not explicitly mentioned in the search results, it’s worth noting that this compound has been used in the post-deposition treatment of Cu(In,Ga)Se2 based solar cells, leading to improvements in efficiency. This suggests potential future applications in the field of solar energy.

Mechanism of Action

Target of Action

Rubidium fluoride (RbF) is the fluoride salt of rubidium . It is a cubic crystal with a rock-salt structure

Biochemical Pathways

Fluoride ions, a component of this compound, have been reported to induce apoptosis via two vital pathways: mitochondrial-mediated and endoplasmic reticulum stress pathways . .

Pharmacokinetics

It’s known that fluoride ions can be absorbed in the gastrointestinal tract and distributed throughout the body .

Result of Action

Fluoride ions are known to have various effects on cellular function, including inducing apoptosis .